Cas no 919347-16-3 (4-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)morpholine)

• Product Name: 4-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)morpholine
• CAS No: 919347-16-3
• MF: C₁₆H₂₅BN₂O₃
• MW: 304.192304372787
• MDL: MFCD13191376
• CID: 1033962
• PubChem ID: 57416435
• Update Time: 2025-07-02

4-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)morpholine
• 4-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]methyl]Morpholine
• 4-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methyl]morpholine
• 4-[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-3-ylmethyl]-morpholine
• 4-{[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]methyl}morpholine
• 5-(MORPHOLINOMETHYL)PYRIDINE-3-BORONIC ACID PINACOL ESTER
• D-5101
• AK131985
• 4-{[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methyl}morpholine
• IMKOBBHEFQOPFH-UHFFFAOYSA-N
• AX8252908
• 5-Morpholin
• DS-6967
• J-513170
• 5-Morpholinomethylpyridine-3-boronic acid pinacol ester
• CS-0174954
• s11439
• 919347-16-3
• A860191
• MFCD13191376
• FT-0716934
• AKOS016844436
• SCHEMBL552986
• DTXSID70726104
• DA-21677

• MDL： MFCD13191376
• Inchi： 1S/C16H25BN2O3/c1-15(2)16(3,4)22-17(21-15)14-9-13(10-18-11-14)12-19-5-7-20-8-6-19/h9-11H,5-8,12H2,1-4H3
• InChI Key： IMKOBBHEFQOPFH-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(C=2)CN2CCOCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 304.19600
• Monoisotopic Mass: 304.1958228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8

Experimental Properties

• Boiling Point: 428.5±45.0°C at 760 mmHg
• PSA: 43.82000
• LogP: 1.15090

4-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)morpholine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Additional information on 4-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)morpholine

Comprehensive Overview of 4-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)morpholine (CAS No. 919347-16-3)

4-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)morpholine (CAS No. 919347-16-3) is a highly specialized boronic ester derivative with significant applications in pharmaceutical research, organic synthesis, and material science. This compound features a unique combination of a pyridine core, a morpholine moiety, and a dioxaborolane group, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions—a cornerstone in modern drug discovery and polymer chemistry.

The growing demand for boron-containing compounds in medicinal chemistry has propelled interest in this molecule. Researchers frequently search for "boronic acid derivatives in drug development" or "Suzuki coupling reagents," highlighting its relevance. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group enhances stability and reactivity, addressing common challenges in handling air-sensitive intermediates.

In the context of trending topics like "targeted protein degradation" and "PROTACs," CAS No. 919347-16-3 offers potential as a linker or scaffold due to its bifunctional design. Its pyridine-morpholine structure aligns with explorations in kinase inhibitor optimization, a hot topic in oncology research. AI-driven literature analysis reveals rising queries such as "heterocyclic boron compounds in cancer therapy," further underscoring its interdisciplinary appeal.

From a synthetic perspective, the compound’s morpholine ring contributes to improved solubility and bioavailability—a key consideration in "fragment-based drug design" discussions. Laboratories prioritizing "green chemistry" also value its role in reducing palladium catalyst loadings during couplings, aligning with sustainable practices.

Analytical protocols for 919347-16-3 often involve NMR and HPLC-MS, with users frequently searching for "characterization of boronic esters." Storage recommendations typically emphasize inert atmospheres to preserve the integrity of the dioxaborolane unit, a detail critical for reproducibility in peer-reviewed studies.

Emerging applications in OLED materials and covalent organic frameworks (COFs) have expanded its utility beyond life sciences. The compound’s ability to form stable boron-nitrogen bonds resonates with queries like "boron-nitrogen coordination chemistry," reflecting broader material science trends.

In summary, 4-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)morpholine represents a convergence of cutting-edge chemical innovation and practical applicability. Its multifaceted roles—from enabling C-C bond formation to inspiring new therapeutic modalities—ensure its prominence in both academic and industrial settings, while SEO-optimized terms like "high-value synthetic intermediates" capture its commercial and scientific importance.